Cas no 1269652-47-2 ((S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride)

• Product Name: (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride
• CAS No: 1269652-47-2
• MF: C₈H₁₀Cl₂FNO
• MW: 226.075503826141
• MDL: MFCD12910594
• CID: 3045408
• PubChem ID: 67033315
• Update Time: 2025-06-09

(S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride
• (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethan-1-ol hydrochloride
• (2S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethan-1-ol HCl
• (S)-2-amino-2-(3-chloro-4-fluoro-phenyl)ethanol hydrochloride
• (2S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethan-1-ol hydrochloride
• SCHEMBL1439240
• 1269652-47-2
• CS-0112412
• MFCD12910594
• (S)-2-amino-2-(3-chloro-4-fluorophenyl)ethanolhydrochloride
• AKOS027326440
• DS-11958
• (2S)-2-amino-2-(3-chloro-4-fluorophenyl)ethanol;hydrochloride
• F16945
• HEMKHTRHHXHZEJ-DDWIOCJRSA-N
• (2S)-2-AMINO-2-(3-CHLORO-4-FLUOROPHENYL)ETHANOL HYDROCHLORIDE
• C8H10Cl2FNO

• MDL： MFCD12910594
• Inchi： 1S/C8H9ClFNO.ClH/c9-6-3-5(8(11)4-12)1-2-7(6)10;/h1-3,8,12H,4,11H2;1H/t8-;/m1./s1
• InChI Key： HEMKHTRHHXHZEJ-DDWIOCJRSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@@H](CO)N)F.Cl

Computed Properties

• Exact Mass: 225.012348g/mol
• Monoisotopic Mass: 225.012348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• Molecular Weight: 226.07g/mol

Additional information on (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride

Introduction to (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol Hydrochloride (CAS No. 1269652-47-2)

(S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride (CAS No. 1269652-47-2) is a chiral compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its potential therapeutic applications. This compound is a hydrochloride salt of an amino alcohol, characterized by its unique stereochemistry and functional groups, which contribute to its biological activity and pharmacological properties.

The structure of (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride consists of an amino group, a hydroxyl group, and a substituted phenyl ring. The presence of the chiral center at the carbon atom adjacent to the amino and hydroxyl groups imparts enantiomeric specificity, which is crucial for its biological interactions. The 3-chloro-4-fluorophenyl substituent adds further complexity and influences the compound's binding affinity and selectivity towards specific receptors or enzymes.

Recent research has highlighted the potential of (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. Studies have shown that this compound can modulate serotonin receptors, potentially offering benefits in conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its neurological applications, (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. This dual action on both neurological and inflammatory pathways makes it a promising candidate for multifaceted therapeutic interventions.

The pharmacokinetic profile of (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride has also been studied extensively. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Metabolism studies have shown that the compound is primarily metabolized by cytochrome P450 enzymes, with the major metabolites being excreted via urine and feces. These characteristics are important for optimizing dosing regimens and minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride in various indications. Early phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. However, further research is needed to fully understand its long-term safety and efficacy profile.

The synthesis of (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride involves several steps, including the preparation of the chiral intermediate through asymmetric synthesis methods. Common approaches include chiral auxiliaries, biocatalysis, and chiral resolution techniques. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, (S)-2-Amino-2-(3-chloro-4-fluorophenyl)ethanol hydrochloride (CAS No. 1269652-47-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further development in pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and clinical utility, paving the way for new treatment options in various medical fields.